Cas no 769179-04-6 (4-Isoxazolecarboxamide,3-(2,6-dichlorophenyl)-N-[cis-4-[[4-(dimethylamino)-2-pyrimidinyl]amino]cyclohexyl]-5-methyl-)

• Product Name: 4-Isoxazolecarboxamide,3-(2,6-dichlorophenyl)-N-[cis-4-[[4-(dimethylamino)-2-pyrimidinyl]amino]cyclohexyl]-5-methyl-
• CAS No: 769179-04-6
• MF: C₂₃H₂₆Cl₂N₆O₂
• MW: 489.397542476654
• CID: 1782961
• Update Time: 2024-11-27

4-Isoxazolecarboxamide,3-(2,6-dichlorophenyl)-N-[cis-4-[[4-(dimethylamino)-2-pyrimidinyl]amino]cyclohexyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxamide,3-(2,6-dichlorophenyl)-N-[cis-4-[[4-(dimethylamino)-2-pyrimidinyl]amino]cyclohexyl]-5-methyl-
• 4-Isoxazolecarboxamide, 3-(2,6-dichlorophenyl)-N-[cis-4-[[4-(dimethylamino)-2-pyrimidinyl]amino]cyclohexyl]-5-methyl-

• Inchi： 1S/C23H26Cl2N6O2/c1-13-19(21(30-33-13)20-16(24)5-4-6-17(20)25)22(32)27-14-7-9-15(10-8-14)28-23-26-12-11-18(29-23)31(2)3/h4-6,11-12,14-15H,7-10H2,1-3H3,(H,27,32)(H,26,28,29)/t14-,15+
• InChI Key： KSZBWKPQBGTRNB-GASCZTMLSA-N
• SMILES： O1C(C)=C(C(N[C@@H]2CC[C@H](NC3=NC=CC(N(C)C)=N3)CC2)=O)C(C2=C(Cl)C=CC=C2Cl)=N1

Computed Properties

• Exact Mass: 488.14978

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• PSA: 96.18
• pka: 13.39±0.40(Predicted)